Cas no 89100-78-7 (4-(trans-4-Ethylcyclohexyl)phenol)

• Product Name: 4-(trans-4-Ethylcyclohexyl)phenol
• CAS No: 89100-78-7
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD06658179
• CID: 61226
• PubChem ID: 10910647
• Update Time: 2024-10-26

4-(trans-4-Ethylcyclohexyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(trans-4-Ethylcyclohexyl)phenol
• 4-(TRANS-4-N-ETHYLCYCLOHEXYL)PHENOL
• C14H20O
• Phenol,4-(4-ethylcyclohexyl)-, trans-
• 4-(4-ethylcyclohexyl)phenol
• Phenol, 4-(4-ethylcyclohexyl)-
• Phenol, 4-(4-ethylcyclohexyl)-, trans-
• RGVBFENXGDCBAA-HAQNSBGRSA-N
• 4-(trans-4-ethyl-cyclohexyl)phenol
• 4-(Trans-4-ethyl cyclohexyl)phenol
• 4713AC
• 4-((1r,4r)-4-ethylcyclohexyl)phenol
• AK114645
• AX8097013
• 4-(
• 4-(trans-4-Ethylcyclohexyl)phenol (ACI)
• Phenol, 4-(4-ethylcyclohexyl)-, trans- (ZCI)
• MFCD06658179
• AKOS015899930
• 150763-12-5
• CS-0153903
• E1252
• F16518
• RGVBFENXGDCBAA-UHFFFAOYSA-N
• DTXSID001300966
• 4-[(1S,4R)-4-ETHYLCYCLOHEXYL]PHENOL
• SCHEMBL5478613
• 89100-78-7
• DS-3826
• SCHEMBL8568671
• SCHEMBL15725349
• 4-(trans-4-Ethylcyclohexyl)phen

• MDL： MFCD06658179
• Inchi： 1S/C14H20O/c1-2-11-3-5-12(6-4-11)13-7-9-14(15)10-8-13/h7-12,15H,2-6H2,1H3/t11-,12-
• InChI Key： RGVBFENXGDCBAA-HAQNSBGRSA-N
• SMILES： C1[C@@H](CC)CC[C@@H](C1)C1=CC=C(C=C1)O[H]

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.988
• Melting Point: 127-129 ºC
• Refractive Index: 1.524

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols